Cas no 1152577-89-3 (Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)-)

• Product Name: Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)-
• CAS No: 1152577-89-3
• MF: C₉H₈BrFN₂
• MW: 243.075624465942
• MDL: MFCD10693339
• CID: 5186317
• Update Time: 2026-03-05

Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)-

• MDL： MFCD10693339
• Inchi： 1S/C9H8BrFN2/c1-13-9(5-12)7-4-6(10)2-3-8(7)11/h2-4,9,13H,1H3
• InChI Key： SPYNNNSYDFODHN-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=CC=1F)(NC)C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)-

Professional Introduction to Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)- (CAS No. 1152577-89-3)

Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)-, identified by its Chemical Abstracts Service number (CAS No. 1152577-89-3), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and electronic properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both bromo and fluoro substituents, along with a methylamino group, makes it a versatile building block for the development of novel therapeutic agents.

The< strong>5-bromo and 2-fluoro substituents in the molecule impart distinct electronic and steric effects that are highly valuable in medicinal chemistry. These functional groups enhance the compound's reactivity and selectivity, making it an ideal candidate for further derivatization. The< strong>α-(methylamino) moiety, on the other hand, contributes to the compound's basicity and potential interaction with biological targets. This combination of features has led to its extensive use in the synthesis of small-molecule inhibitors and other pharmacologically relevant compounds.

In recent years, there has been a surge in research focused on developing novel drugs with enhanced efficacy and reduced side effects. The< strong>Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)- compound has emerged as a key intermediate in this endeavor. Its structural framework allows for the facile introduction of additional functional groups, enabling the creation of complex molecular architectures. This flexibility has been exploited in the design of inhibitors targeting various enzymes and receptors involved in critical biological pathways.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often implicated in diseases such as cancer. The< strong>5-bromo and< strong>2-fluoro substituents facilitate hydrogen bonding interactions with key residues in the kinase active site, while the< strong>α-(methylamino) group can engage in polar interactions. This has led to the discovery of several potent kinase inhibitors that have advanced into clinical trials.

The compound's utility extends beyond kinase inhibition. It has also been employed in the synthesis of antiviral agents, where its structural features contribute to binding affinity and selectivity against viral proteases and polymerases. Additionally, its incorporation into drug candidates targeting neurological disorders has shown promise in preclinical studies. The ability to fine-tune its properties through derivatization makes it a valuable tool for medicinal chemists.

The synthesis of< strong>Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)- involves multi-step organic transformations that highlight its synthetic versatility. Key steps include bromination and fluorination of benzeneacetonitrile precursors, followed by nucleophilic substitution reactions to introduce the methylamino group. These synthetic routes have been optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for their drug discovery programs.

The growing interest in this compound is reflected in the increasing number of patents and scientific publications reporting its use in drug development. Researchers are continuously exploring new ways to leverage its structural features for therapeutic applications. For instance, recent studies have focused on using computational methods to predict optimal derivatives based on biological target interactions. These efforts are complemented by experimental validation through high-throughput screening assays.

The< strong>CAS No. 1152577-89-3 provides a unique identifier for this compound, facilitating its tracking and management in research laboratories worldwide. Regulatory agencies require such identifiers to ensure accurate documentation and compliance with safety standards. The compound's properties have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

In conclusion, Benzeneacetonitrile, 5-bromo-2-fluoro-α-(methylamino)- (CAS No. 1152577-89-3) is a multifunctional organic compound that plays a pivotal role in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research into this compound underscores its significance in modern medicinal chemistry and highlights its potential to contribute to next-generation therapeutics.